Cas no 478646-26-3 (benzyl N-(2S)-1,5-dihydroxypentan-2-ylcarbamate)

• Product Name: benzyl N-(2S)-1,5-dihydroxypentan-2-ylcarbamate
• CAS No: 478646-26-3
• MF: C₁₃H₁₉NO₄
• MW: 253.29426407814
• CID: 931523
• PubChem ID: 7022412
• Update Time: 2025-09-25

benzyl N-(2S)-1,5-dihydroxypentan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• (S)-2-N-CBZ-AMINO-PENTANE-1,5-DIOL
• (2S)-benzyl 1,5-dihydroxypentan-2-ylcarbamate
• (s)-2-n-cbz-aminopentane-1,5-diol
• (S)-benzyl 1,5-dihydroxypentan-2-ylcarbamate
• (S)-N-(benzyloxycarbonyl)-2-aminopentane-1,5-diol
• AC1ODXIO
• benzyl (s)-1,5-dihydroxypentan-2-ylcarbamate
• CTK8F1253
• SureCN1571205
• benzyl N-(2S)-1,5-dihydroxypentan-2-ylcarbamate
• EN300-12612452
• (S)-Benzyl(1,5-dihydroxypentan-2-yl)carbamate
• A13410
• benzyl N-[(2S)-1,5-dihydroxypentan-2-yl]carbamate
• MFCD03426375
• 478646-26-3
• DTXSID30427448
• SCHEMBL1571205

• MDL： MFCD03426375
• Inchi： 1S/C13H19NO4/c15-8-4-7-12(9-16)14-13(17)18-10-11-5-2-1-3-6-11/h1-3,5-6,12,15-16H,4,7-10H2,(H,14,17)/t12-/m0/s1
• InChI Key： QONUZQBHASYEAL-LBPRGKRZSA-N
• SMILES： OC[C@H](CCCO)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 253.13140809g/mol
• Monoisotopic Mass: 253.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• Density: 1.192
• Boiling Point: 485.2°C at 760 mmHg
• Flash Point: 247.2°C
• Refractive Index: 1.546
• PSA: 78.79000
• LogP: 1.43710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls